Cas no 2306259-49-2 (tert-butyl (7S)-7-cyano-3-oxo-2,5-diazaspiro[3.4]octane-5-carboxylate)

• Product Name: tert-butyl (7S)-7-cyano-3-oxo-2,5-diazaspiro[3.4]octane-5-carboxylate
• CAS No: 2306259-49-2
• MF: C₁₂H₁₇N₃O₃
• MW: 251.281682729721
• CID: 5269110
• Update Time: 2026-03-09

tert-butyl (7S)-7-cyano-3-oxo-2,5-diazaspiro[3.4]octane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2,5-Diazaspiro[3.4]octane-5-carboxylic acid, 7-cyano-1-oxo-, 1,1-dimethylethyl ester, (7S)-
• tert-butyl (7S)-7-cyano-3-oxo-2,5-diazaspiro[3.4]octane-5-carboxylate

• Inchi： 1S/C12H17N3O3/c1-11(2,3)18-10(17)15-6-8(5-13)4-12(15)7-14-9(12)16/h8H,4,6-7H2,1-3H3,(H,14,16)/t8-,12?/m1/s1
• InChI Key： QHTMZASODYZVCX-SZSXPDSJSA-N
• SMILES： C1(=O)C2(C[C@H](C#N)CN2C(OC(C)(C)C)=O)CN1

Additional information on tert-butyl (7S)-7-cyano-3-oxo-2,5-diazaspiro[3.4]octane-5-carboxylate

Professional Introduction to Compound with CAS No. 2306259-49-2 and Product Name: *tert-butyl (7S)-7-cyano-3-oxo-2,5-diazaspiro[3.4]octane-5-carboxylate*

The compound with the CAS number 2306259-49-2 and the product name tert-butyl (7S)-7-cyano-3-oxo-2,5-diazaspiro[3.4]octane-5-carboxylate represents a significant advancement in the field of medicinal chemistry. This spirocyclic structure, featuring a unique combination of functional groups, has garnered attention for its potential applications in drug development and molecular research.

At the core of this compound's significance lies its intricate molecular architecture. The presence of a spirocyclic framework, which integrates a cyclohexane ring with an azabicycloheptane moiety, contributes to its distinct chemical properties. This structural motif is particularly noteworthy in the context of enzyme inhibition and molecular recognition, where spatial constraints play a crucial role in binding affinity and specificity.

The stereochemistry of the compound, specifically the (7S) configuration, is another critical aspect that underscores its relevance in pharmaceutical research. Chiral compounds often exhibit different biological activities depending on their stereochemical configuration, making the precise control of stereochemistry essential for developing effective therapeutics. The (7S) configuration of this compound suggests a high degree of specificity in its interactions with biological targets.

The functional groups present in the molecule, such as the cyano group and the tert-butyl ester, further enhance its utility in synthetic chemistry and drug design. The cyano group introduces a polar character to the molecule, which can improve solubility and binding interactions with biological targets. Meanwhile, the tert-butyl ester serves as a protecting group during synthesis and can be readily modified to introduce additional functionalities.

In recent years, there has been growing interest in spirocyclic compounds due to their unique structural features and potential applications in medicinal chemistry. These compounds often exhibit enhanced metabolic stability and improved bioavailability compared to traditional acyclic molecules. The spirocyclic framework of this compound contributes to its stability by reducing conformational flexibility and providing a rigid scaffold for interactions with biological targets.

One of the most promising applications of this compound is in the development of enzyme inhibitors. Enzymes are critical targets for drug development due to their involvement in numerous biological pathways. By designing molecules that specifically interact with enzymatic active sites, researchers can modulate these pathways to treat various diseases. The spirocyclic structure of this compound, combined with its chiral center, makes it an ideal candidate for developing selective enzyme inhibitors.

Recent studies have demonstrated the potential of spirocyclic compounds as scaffolds for drug discovery. These studies have highlighted their ability to bind tightly to enzymatic targets and modulate their activity effectively. For instance, spirocyclic compounds have been shown to inhibit kinases, proteases, and other enzymes involved in cancer progression and inflammation. The compound under discussion shares several structural features with these known inhibitors, suggesting that it may also exhibit similar biological activities.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Key steps include cyclization reactions to form the spirocyclic core, stereoselective transformations to introduce the (7S) configuration, and functional group modifications to incorporate the cyano and ester groups. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with increasing efficiency and precision.

The use of computational methods has further accelerated the development of spirocyclic compounds for drug discovery. Molecular modeling techniques can predict how these compounds will interact with biological targets at the atomic level. This information can guide the design of new analogs with improved potency and selectivity. By integrating experimental data with computational predictions, researchers can rapidly screen large libraries of compounds for potential therapeutic activity.

In conclusion, the compound with CAS number 2306259-49-2 and product name tert-butyl (7S)-7-cyano-3-oxo-2,5-diazaspiro[3.4]octane-5-carboxylate represents a significant advancement in medicinal chemistry. Its unique structural features make it a promising candidate for developing new drugs targeting various diseases. Continued research into this compound and related molecules will likely lead to novel therapeutic interventions that improve human health.